Cas no 1805258-89-2 (2-Amino-3-(difluoromethyl)-4-(fluoromethyl)pyridine)

• Product Name: 2-Amino-3-(difluoromethyl)-4-(fluoromethyl)pyridine
• CAS No: 1805258-89-2
• MF: C₇H₇F₃N₂
• MW: 176.139091730118
• CID: 4847675
• Update Time: 2025-10-28

2-Amino-3-(difluoromethyl)-4-(fluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-3-(difluoromethyl)-4-(fluoromethyl)pyridine

• Inchi： 1S/C7H7F3N2/c8-3-4-1-2-12-7(11)5(4)6(9)10/h1-2,6H,3H2,(H2,11,12)
• InChI Key： SKHHRJQYAZFFQS-UHFFFAOYSA-N
• SMILES： FC(C1C(N)=NC=CC=1CF)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 143
• XLogP3: 1.3
• Topological Polar Surface Area: 38.9

Additional information on 2-Amino-3-(difluoromethyl)-4-(fluoromethyl)pyridine

2-Amino-3-(difluoromethyl)-4-(fluoromethyl)pyridine

The compound 2-Amino-3-(difluoromethyl)-4-(fluoromethyl)pyridine (CAS No. 1805258-89-2) is a highly specialized organic molecule belonging to the pyridine family. This compound is characterized by its unique substitution pattern, featuring an amino group at position 2, a difluoromethyl group at position 3, and a fluoromethyl group at position 4. The combination of these substituents imparts distinctive electronic and steric properties to the molecule, making it a valuable compound in various chemical and pharmaceutical applications.

Recent studies have highlighted the potential of 2-Amino-3-(difluoromethyl)-4-(fluoromethyl)pyridine in the development of novel agrochemicals. Researchers have demonstrated that this compound exhibits remarkable activity against a wide range of plant pathogens, including fungi and bacteria. Its ability to inhibit key enzymes involved in pathogenic processes makes it a promising candidate for the formulation of eco-friendly pesticides and fungicides. Moreover, the compound's fluorinated substituents contribute to its stability under environmental conditions, ensuring prolonged efficacy in agricultural settings.

In the pharmaceutical industry, 2-Amino-3-(difluoromethyl)-4-(fluoromethyl)pyridine has shown potential as an intermediate in the synthesis of bioactive molecules. Its nitrogen-containing ring structure allows for further functionalization, enabling the creation of derivatives with diverse biological activities. For instance, recent research has focused on its role as a precursor in the development of kinase inhibitors, which are critical in the treatment of various cancers. The compound's ability to modulate enzyme activity through strategic substitution patterns has garnered significant attention from medicinal chemists.

The synthesis of 2-Amino-3-(difluoromethyl)-4-(fluoromethyl)pyridine involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the introduction of fluorinated substituents via electrophilic substitution and the precise control of reaction conditions to achieve high yields and selectivity. Recent advancements in catalytic systems have further optimized this process, reducing production costs and enhancing scalability for industrial applications.

From an environmental perspective, 2-Amino-3-(difluoromethyl)-4-(fluoromethyl)pyridine has been evaluated for its biodegradability and eco-toxicological profile. Studies indicate that the compound undergoes efficient biodegradation under aerobic conditions, minimizing its environmental footprint. Additionally, its low toxicity to non-target organisms underscores its suitability for use in agricultural and pharmaceutical products.

In conclusion, 2-Amino-3-(difluoromethyl)-4-(fluoromethyl)pyridine (CAS No. 1805258-89-2) stands as a versatile and innovative molecule with broad applications across multiple industries. Its unique structural features, combined with recent advancements in synthesis and application research, position it as a key player in the development of next-generation chemical products. As ongoing studies continue to uncover new potential uses for this compound, its significance in both academic and industrial settings is expected to grow further.